![molecular formula C11H10N2O2 B3060705 Ethyl cinnoline-3-carboxylate CAS No. 67080-45-9](/img/structure/B3060705.png)
Ethyl cinnoline-3-carboxylate
Overview
Description
Ethyl cinnoline-3-carboxylate is a chemical compound used for pharmaceutical testing . It’s also known as ethyl 2-oxo-2H-chromene-3-carboxylate or ethyl 2H-1-benzopyran-3-carboxylate .
Synthesis Analysis
The synthesis of this compound involves the condensation of ethyl cyanoacetate and salicylaldehyde . This process includes a cascade process, involving the Knoevenagel procedure followed by selective cyclization of the phenolic hydroxyl group to the cyano or ester carbonyl group within the intermediate .Molecular Structure Analysis
The molecular structure of this compound is complex and involves various reactions. The cinnoline derivatives were found to be reversible competitive inhibitors of human neutrophil elastase (HNE) . Molecular docking studies revealed two types of HNE inhibitors: molecules with cinnolin-4(1H)-one scaffold, which were attacked by the HNE Ser195 hydroxyl group at the amido moiety, and cinnoline derivatives containing an ester function at C-4, which is the point of attack of Ser195 .Chemical Reactions Analysis
The chemical reactions of this compound are classified as coumarin ring reactions and ester group reactions . Some of these reactions have been applied successfully to the synthesis of biologically and industrially important compounds .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Under Microwave Irradiation : Ethyl cinnoline-3-carboxylate derivatives, including ethyl 5-cyano-4-methyl-1-aryl-6-oxo-1,6-dihydropyridazine-3-carboxylate, can be synthesized efficiently under controlled microwave irradiation. This method offers a convenient and simple approach for creating polyfunctionally substituted cinnolines, which are significant in natural compounds and a variety of drugs (Hameed et al., 2017).
Crystal Structure Analysis : The structural details of related cinnoline compounds, such as 1-ethyl-1,4-dihydro-4-oxo-[1,3]dioxolo[4,5-g]cinnoline-3-carboxylic acid, have been analyzed, providing insights into their molecular configuration and potential applications in materials science (Rosales et al., 1985).
Electrochemical Behavior : Studies on derivatives like 3,8-difluorobenzo[c]cinnoline have explored their electroanalytical behavior, indicating potential applications in electrochemistry and analytical methods (Durmus et al., 2001).
Biological and Pharmacological Potential
Antimicrobial Properties : Certain this compound derivatives have demonstrated significant antibacterial activity. For instance, 1-ethyl-4-oxo-[1,3]dioxolo[4,5-g]cinnoline-3-carboxylic acid has shown effectiveness against gram-negative bacteria, suggesting its potential as an antibacterial agent (Wick et al., 1973).
Biological Transformations by Fungi : The fungus Beauveria bassiana has been found to transform cinoxacin, a cinnoline derivative, producing metabolites that could have implications for drug metabolism and environmental biodegradation (Parshikov et al., 2002).
Applications in Material Science
- Microwave-Assisted Synthesis in Microcapsules : this compound derivatives have been synthesized inside natural sporopollenin microcapsules using microwave irradiation, a method that opens up new possibilities in materials science and pharmaceutical applications (Dyab & Sadek, 2018).
Future Directions
Properties
IUPAC Name |
ethyl cinnoline-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c1-2-15-11(14)10-7-8-5-3-4-6-9(8)12-13-10/h3-7H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNBGALCIMPLCTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=CC=CC=C2N=N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10497503 | |
Record name | Ethyl cinnoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10497503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
67080-45-9 | |
Record name | Ethyl cinnoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10497503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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